Cas no 89897-93-8 (1-Cyclobutene-1-carboxylic acid, 3-ethyl- (7CI,9CI))

1-Cyclobutene-1-carboxylic acid, 3-ethyl- (7CI,9CI) structure
89897-93-8 structure
Product Name:1-Cyclobutene-1-carboxylic acid, 3-ethyl- (7CI,9CI)
CAS No:89897-93-8
MF:C7H10O2
MW:126.153102397919
CID:712454
PubChem ID:14693478
Update Time:2025-04-19

1-Cyclobutene-1-carboxylic acid, 3-ethyl- (7CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Cyclobutene-1-carboxylic acid, 3-ethyl- (7CI,9CI)
    • 1-Cyclobutene-1-carboxylicacid, 3-ethyl-
    • 3-ethylcyclobutene-1-carboxylic acid
    • AKOS006375536
    • 3-Ethylcyclobut-1-ene-1-carboxylic acid
    • 89897-93-8
    • DTXSID40563088
    • Inchi: 1S/C7H10O2/c1-2-5-3-6(4-5)7(8)9/h3,5H,2,4H2,1H3,(H,8,9)
    • InChI Key: SGNJQXXBFHTBMS-UHFFFAOYSA-N
    • SMILES: OC(C1=CC(CC)C1)=O

Computed Properties

  • Exact Mass: 126.068079557g/mol
  • Monoisotopic Mass: 126.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.5
  • Topological Polar Surface Area: 37.3Ų
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